- Epoxidation of olefins with O2 and isobutyraldehyde catalyzed by cobalt (II)-containing zeolitic imidazolate framework material, Catalysis Communications, 2011, 12(13), 1183-1187
Cas no 4478-63-1 (Ethanone,1-(3,3-dimethyl-2-oxiranyl)-)
4478-63-1 structure
Product Name:Ethanone,1-(3,3-dimethyl-2-oxiranyl)-
Ethanone,1-(3,3-dimethyl-2-oxiranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,3-dimethyl-2-oxiranyl)-
- 1-(3,3-dimethyloxiran-2-yl)ethanone
- 3,4-epoxy-4-methylpentan-2-one
- 1-(3,3-dimethyloxiran-2-yl)ethan-1-one
- 1-(3,3-dimethyl-oxiranyl)-ethanone
- 2-Pentanone, 3,4-epoxy-4-methyl-
- 3,3-Dimethyl-2-acetyloxirane
- 3,4-epoxy-4-methyl-2-pentanone
- 3,4-epoxy-4-methylpentane-2-one
- 3-Acetyl-2,2-dimethyl-oxiran
- 3-Acetyl-2,2-dimethyloxirane
- 4-methyl-3,4-epoxy-2-pentanone
- 4-Methyl-3,4-epoxypentan-2-one
- EINECS 224-758-9
- Epoxymesityl oxide
- NSC139151
- 4478-63-1
- WLN: T3OTJ B1 B1 CV1
- SCHEMBL4452116
- AKOS016025082
- 2-Pentanone,4-epoxy-4-methyl-
- Ethanone, 1-(3,3-dimethyloxiranyl)-
- 142532-82-9
- NS00046519
- NSC 139151
- Ethanone,3-dimethyloxiranyl)-
- NSC-139151
- 142532-81-8
- NNQKVIBIXATSIX-UHFFFAOYSA-N
- 1-(3,3-Dimethyl-2-oxiranyl)ethanone #
- AI3-03900
- Ethanone, 1-(3,3-dimethyloxiranyl)-, (-)- (9CI)
- DTXSID401032222
- Ethanone, 1-(3,3-dimethyloxiranyl)-, (+)- (9CI)
-
- Inchi: 1S/C6H10O2/c1-4(7)5-6(2,3)8-5/h5H,1-3H3
- InChI Key: NNQKVIBIXATSIX-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)C1(C)C
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.6A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.001g/cm3
- Boiling Point: 140.3ºC at 760mmHg
- Flash Point: 35.3ºC
- Refractive Index: 1.428
- PSA: 29.6
- LogP: 0.75280
Ethanone,1-(3,3-dimethyl-2-oxiranyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Isobutyraldehyde , Oxygen Catalysts: 1H-Imidazole, cobalt(2+) salt (2:1) Solvents: Acetonitrile ; 5 h, 308 K
Reference
Ethanone,1-(3,3-dimethyl-2-oxiranyl)- Preparation Products
Ethanone,1-(3,3-dimethyl-2-oxiranyl)- Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4478-63-1 (Ethanone,1-(3,3-dimethyl-2-oxiranyl)-) Related Products
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